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Compound of Interest

Compound Name: 4-(Cyanomethyl)benzoic acid

Cat. No.: B181657 Get Quote

An In-depth Technical Guide to the Safety of 4-(Cyanomethyl)benzoic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the safety data for 4-(Cyanomethyl)benzoic acid (CAS No: 50685-26-2), also

known as 4-Carboxyphenylacetonitrile or 4-Carboxybenzyl cyanide.[1] The information is

compiled from Safety Data Sheets (SDS) to ensure a high standard of accuracy and relevance

for laboratory and development settings.

Hazard Identification and Classification
4-(Cyanomethyl)benzoic acid is classified as harmful and an irritant. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for its hazards.

GHS Classification:

Acute Toxicity, Oral (Category 4)[1]

Acute Toxicity, Dermal (Category 4)[1]

Acute Toxicity, Inhalation (Category 4)[1]

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2)
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Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1][2]

H335: May cause respiratory irritation.[1]

The following diagram illustrates the logical flow of hazard communication for this substance.

Hazard Classification

Label Elements

Hazard & Precautionary Statements

Acute Toxicity (Oral, Dermal, Inhalation)
Category 4

GHS Pictogram
(Exclamation Mark)

Hazard Statements (H-phrases)

H302: Harmful if swallowed
H312: Harmful in contact with skin
H315: Causes skin irritation
H319: Causes serious eye irritation
H332: Harmful if inhaled
H335: May cause respiratory irritation

Skin Irritation
Category 2

Eye Irritation
Category 2

STOT - Single Exposure
Category 3 (Respiratory)

Signal Word: Warning

Precautionary Statements (P-phrases)

Prevention (P261, P280)
Response (P301+P317, P302+P352)
Storage (P403+P233, P405)
Disposal (P501)
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Caption: GHS Hazard Communication Flowchart.

Physicochemical Data
A summary of the key physical and chemical properties of 4-(Cyanomethyl)benzoic acid is

presented below. This data is essential for safe handling, storage, and experimental design.

Property Value Source

Molecular Formula C₉H₇NO₂ [1]

Molecular Weight 161.16 g/mol [1][2]

Appearance Off-white Powder Solid [3]

Odor No information available [3]

CAS Number 50685-26-2 [1][2]

Note: Specific quantitative data such as melting point, boiling point, and solubility for 4-
(Cyanomethyl)benzoic acid are not consistently provided across the reviewed safety data

sheets. Researchers should verify these parameters experimentally for their specific batch.

Experimental Protocols and Toxicological
Information
While detailed experimental protocols are not provided in standard SDSs, the hazard

classifications are based on standardized methodologies (e.g., OECD guidelines). The

classifications imply the following toxicological endpoints.
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Endpoint Classification Implied Effects

Acute Oral Toxicity Category 4
Harmful if the substance is

swallowed.

Acute Dermal Toxicity Category 4

Harmful if the substance

comes into contact with the

skin.

Acute Inhalation Toxicity Category 4
Harmful if the substance is

inhaled as dust or mist.

Skin Corrosion/Irritation Category 2
Causes reversible skin

irritation upon contact.

Eye Damage/Irritation Category 2
Causes serious, but reversible,

eye irritation.

STOT-Single Exposure Category 3
May cause irritation to the

respiratory tract.

No data is available regarding germ cell mutagenicity, carcinogenicity, or reproductive toxicity.

[3]

Handling, Storage, and Emergency Procedures
Safe laboratory practice requires adherence to specific protocols for handling, storage, and

emergencies.

Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only outdoors or in a well-ventilated area.[1] Ensure eyewash

stations and safety showers are close to the workstation.

Personal Protective Equipment:

Eye/Face Protection: Wear safety goggles.[4]

Skin Protection: Wear protective gloves and clothing.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15434~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:04:17~~4-Cyanobenzoic%20acid~~
https://www.chemicalbook.com/msds/4-cyanomethyl-benzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC110730050&productDescription=4-CYANOBENZOIC+ACID%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-cyanomethyl-benzoic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Avoid breathing dust.[1] Use a respirator if ventilation is

inadequate.

Hygiene Measures: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage
Store in a cool, well-ventilated place and keep the container tightly closed.[1] The substance

should be stored locked up.[1]

First-Aid Measures
The following flowchart outlines the recommended first-aid procedures in case of exposure.

Exposure Route

Immediate Action

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air

Keep comfortable for breathing

Take off contaminated clothing

Wash with plenty of soap and water

Rinse cautiously with water for several minutes

Remove contact lenses, if present and easy

Rinse mouth

Do NOT induce vomiting

Get Medical Help If Unwell or Irritation Persists

Click to download full resolution via product page

Caption: First-Aid Decision Workflow for Exposure.

Specific first-aid guidance includes:

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen.[1] Get medical

help if you feel unwell.[1]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

soap and plenty of water.[1]

Eye Contact: Rinse with pure water for at least 15 minutes.[1] Consult a doctor.
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Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person

and call a doctor or Poison Control Center immediately.[1]

Firefighting and Accidental Release
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1]

Accidental Release: For spills, avoid dust formation.[1] Personnel should wear protective

equipment. Sweep up the material and place it into a suitable container for disposal.[3]

Prevent the product from entering drains.

The workflow for managing an accidental release is depicted below.

Spill Detected

Ensure Adequate Ventilation
& Wear Personal Protective Equipment (PPE)

Avoid Dust Formation

Contain the Spill
(Prevent entry into drains/waterways)

Clean-up Procedure

Sweep up and shovel into
suitable, closed containers for disposal

Solid Spill

Dispose of waste according to
approved local regulations

Area is Clean & Safe

Click to download full resolution via product page
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Caption: Workflow for Accidental Release Measures.

Disposal Considerations
Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1] Product characteristics at the time of

disposal may affect disposal options.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet provided by your supplier before handling 4-
(Cyanomethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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